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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

Dimethyl nitromalonate (CAS No. 5437-67-2). The following procedures are designed to

ensure the safe handling, storage, and disposal of this chemical in a laboratory setting,

minimizing risks and ensuring regulatory compliance.

Hazard Identification and Summary
Dimethyl nitromalonate is a chemical that requires careful handling due to its potential health

hazards. Based on available safety data, it is classified as causing skin irritation, serious eye

irritation, and potential respiratory irritation. As a nitro compound, it should also be treated with

caution regarding its potential for thermal decomposition and reactivity.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Dimethyl nitromalonate. The

following table summarizes the required PPE.

Body Part Recommended Protection Material/Standard

Eyes/Face
Chemical safety goggles and a

face shield

Conforming to EN166 or

NIOSH (US) standards

Skin Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for integrity before

each use.

Lab coat Flame-resistant lab coat

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, reducing agents, acids, and bases.

Keep the container tightly closed.

Store away from sources of heat, sparks, and open flames.

2. Preparation and Weighing:

All handling, including weighing and transferring, must be conducted in a certified chemical

fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Use appropriate, clean, and dry glassware and utensils.

3. Use in Experimental Protocols:

When setting up reactions, ensure all equipment is properly assembled and secured.

Avoid heating Dimethyl nitromalonate unless specifically required by a validated protocol,

and if so, use controlled heating methods (e.g., oil bath) and monitor the temperature closely.

Be mindful of the potential for exothermic reactions, especially when mixing with other

reagents.

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.
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For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Dimethyl nitromalonate must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing Dimethyl nitromalonate in a designated,

labeled, and sealed hazardous waste container.

Solid Waste: Contaminated materials such as gloves, absorbent pads, and paper towels

must be collected in a separate, labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) department in accordance with local, state, and federal regulations.

Do not dispose of Dimethyl nitromalonate down the drain.

Workflow for Safe Handling of Dimethyl
Nitromalonate
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Safe Handling Workflow for Dimethyl Nitromalonate
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Caption: Workflow for the safe handling of Dimethyl nitromalonate.
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Physical and Chemical Properties
Property Value

CAS Number 5437-67-2

Molecular Formula C5H7NO6

Molecular Weight 177.11 g/mol

Appearance Not specified in available data

Boiling Point 100 °C at 1 mm Hg

Density 1.312 g/mL at 25 °C

Refractive Index n20/D 1.432

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dimethyl Nitromalonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296143/docs#essential-safety-and-operational-
guide-for-handling-dimethyl-nitromalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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